3-methyl-6,7-dihydro-1-benzofuran-4(5H)-one

• IUPAC Name: 3-methyl-6,7-dihydro-5H-1-benzofuran-4-one
• InChI: InChI=1S/C9H10O2/c1-6-5-11-8-4-2-3-7(10)9(6)8/h5H,2-4H2,1H3
• InChI Key: HVXIXLZOMVQEPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC2=C1C(=O)CCC2
• Molecular Formula: C9H10O2
• DSSTOX Substance ID: DTXSID60552070
• Molecular Weight: 150.17 g/mol
• CAS RN: 6906-61-2

Description

3-methyl-6,7-dihydro-1-benzofuran-4(5H)-one is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. This compound is also known as MDB or MDBK and has been synthesized using various methods.

Scientific Research Applications

Synthesis Advancements

Ma et al. (2014) developed an efficient three-component strategy for synthesizing multifunctionalized 6,7-dihydrobenzofuran-4(5H)-ones. This process, which utilizes microwave irradiation in ethyl alcohol, allows for quick synthesis and direct precipitation of products, making it an eco-friendly approach (Ma et al., 2014).

Electrochemical Applications

Moghaddam et al. (2006) conducted a study on the electrochemical oxidation of 3,4-dihydroxybenzoic acid, leading to the formation of benzofuran derivatives. This research demonstrates the potential of electrochemical methods in synthesizing benzofuran compounds (Moghaddam et al., 2006).

Novel Compounds Synthesis

Gao et al. (2011) described a novel and cost-effective synthesis of methylenedioxy-bearing benzofuran-quinoline carboxylic acid derivatives. These compounds were produced via a one-pot reaction, highlighting the versatility of benzofuran derivatives in chemical synthesis (Gao et al., 2011).

Photostimulated Reactions

Vaillard et al. (2004) explored photostimulated reactions of various chlorides and bromides, resulting in the formation of reduced products such as 3-methyl-2,3-dihydro-benzofuran. This study reveals the potential of photochemical methods in the synthesis of benzofuran derivatives (Vaillard et al., 2004).

Spectral Analysis and Quantum Studies

Halim and Ibrahim (2022) conducted an in-depth spectral analysis and quantum studies of a novel benzofuran derivative. Their research provides insights into the electronic properties and stability of these compounds, crucial for understanding their potential applications in various fields (Halim & Ibrahim, 2022).

Optoelectronic and Drug Likeness Properties

Hiremath et al. (2018) synthesized a benzofuran derivative and investigated its spectroscopic, reactivity, optoelectronic, and drug likeness properties. This study highlights the multifaceted applications of benzofuran compounds in pharmaceuticals and organic electronics (Hiremath et al., 2018).

Synthesis routes and methods

Procedure details

A mixture of 1,3-cyclohexanedione (3.36 g, 30 mmol), acetol (hydroxyacetone; 2.22 g, 30 mmol), and zinc chloride (4.09 g, 30 mmol) in ethanol (10 mL) was heated at reflux temperature for 3 hours. After cooling, the mixture was dissolved in ethyl acetate (100 mL). The whole was washed with water (100 mL), brine (100 mL), dried over MgSO4, and concentrated in vacuo. The residue was purified by flash chlomatography eluting with ethyl acetate - hexane (1:10) to give the subtitle compound (1.69 g, 38% yield).